![molecular formula C18H19ClN2O3S B3934749 4-[(4-chlorobenzyl)(methylsulfonyl)amino]-N-cyclopropylbenzamide](/img/structure/B3934749.png)
4-[(4-chlorobenzyl)(methylsulfonyl)amino]-N-cyclopropylbenzamide
Overview
Description
4-[(4-chlorobenzyl)(methylsulfonyl)amino]-N-cyclopropylbenzamide, also known as CBM-588, is a small molecule inhibitor that has been extensively studied for its potential use in cancer therapy. This compound has shown promising results in preclinical studies and is currently being investigated for its therapeutic potential in various types of cancer.
Mechanism of Action
4-[(4-chlorobenzyl)(methylsulfonyl)amino]-N-cyclopropylbenzamide acts as an inhibitor of the protein kinase CK2, which is involved in various cellular processes including cell proliferation, survival, and differentiation. By inhibiting CK2, 4-[(4-chlorobenzyl)(methylsulfonyl)amino]-N-cyclopropylbenzamide disrupts these processes and induces cell death in cancer cells.
Biochemical and Physiological Effects
4-[(4-chlorobenzyl)(methylsulfonyl)amino]-N-cyclopropylbenzamide has been shown to induce apoptosis (programmed cell death) in cancer cells, and has also been shown to inhibit angiogenesis (the formation of new blood vessels). These effects contribute to its potential as a cancer therapy.
Advantages and Limitations for Lab Experiments
One advantage of 4-[(4-chlorobenzyl)(methylsulfonyl)amino]-N-cyclopropylbenzamide is its specificity for CK2, which reduces the likelihood of off-target effects. However, one limitation is its relatively low potency compared to other CK2 inhibitors.
Future Directions
Future research on 4-[(4-chlorobenzyl)(methylsulfonyl)amino]-N-cyclopropylbenzamide could focus on improving its potency and pharmacokinetic properties, as well as investigating its potential use in combination with other chemotherapeutic agents. Additionally, further studies could explore its potential use in other diseases beyond cancer, as CK2 has been implicated in various other cellular processes.
Scientific Research Applications
4-[(4-chlorobenzyl)(methylsulfonyl)amino]-N-cyclopropylbenzamide has been studied extensively for its potential use in cancer therapy. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has demonstrated synergistic effects when used in combination with other chemotherapeutic agents.
properties
IUPAC Name |
4-[(4-chlorophenyl)methyl-methylsulfonylamino]-N-cyclopropylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19ClN2O3S/c1-25(23,24)21(12-13-2-6-15(19)7-3-13)17-10-4-14(5-11-17)18(22)20-16-8-9-16/h2-7,10-11,16H,8-9,12H2,1H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDMBNOOIVJCLEB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N(CC1=CC=C(C=C1)Cl)C2=CC=C(C=C2)C(=O)NC3CC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(4-chlorobenzyl)(methylsulfonyl)amino]-N-cyclopropylbenzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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